Cas no 105512-06-9 (Clodinafop-Propargyl)

• Product Name: Clodinafop-Propargyl
• CAS No: 105512-06-9
• MF: C₁₇H₁₃ClFNO₄
• MW: 349.740827322006
• MDL: MFCD01632328
• CID: 62549
• PubChem ID: 329753881
• Update Time: 2025-11-01

Clodinafop-Propargyl Chemical and Physical Properties

Names and Identifiers

• cga-184927
• CLODINAFOP-PROPARGYL
• CLODINAFOP-PROPARGYL ESTER
• propynyl (r)-2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy] phenoxy]propanoate
• Topik
• CLODINAFOP-PROPARGYL PESTANAL
• Propanoic acid, 2-4-(5-chloro-3-fluoro-2-pyridinyl)oxyphenoxy-, 2-propynyl ester, (2R)-
• clodinafop-propargyl ester (bsi, pa e-iso)
• Clodinafopacid
• (R)-2-[4-[(5-Chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]propionic acid 2-propynyl ester
• Prop-2-ynyl (2R)-2-[4-(5-chloro-3-fluoropyridin-2-yl)oxyphenoxy]propanoate
• Clodinafop Propargyl
• Clodinafop-propargyl Solution
• Clodinafop-Propayl
• 2-propynyl (2R)-2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]propanoate
• prop-2-yn-1-yl (2R)-2-{4-[(5-chloro-3-fluoropyridin-2-yl)oxy]phenoxy}propanoate
• prop-2-ynyl (R)-2-[4-(5-chloro-3-fluoro-2-pyridyloxy)phenoxy]propionate
• 2-Propynyl (R)-2-[4-(5-chloro-3-fluoro-2-pyridinyloxy)phenoxy]propionate
• (R)-2-[4-(5-Chloro-3-fluoro-2-pyridinyloxy)phenoxy]propanoic Acid 2-Propynyl Ester
• 2-Propynyl (R)-2-[4-(5-Chloro-3-fluoro-2-pyridinyloxy)phenoxy]propanoate
• Propynyl (R)-2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]propanoate
• Discover
• Clodinafop-propargyl [ISO]
• CGA 184927
• C17H13ClFNO4
• QEH394TY6Y
• (R)-Prop-2-yn-1-yl 2-(4-((5-chloro-3-fluoropyridin-2-yl)oxy)phenoxy)propanoate
• (R)-2-(4-((5-chloro-3-fluoro-2-pyridinyl)oxy)phenoxy)propionic acid 2-propynyl ester
• Propanoic acid, 2-(4-((5-chloro-3-fluoro-2-pyridinyl)oxy)phenoxy)-,
• A801252
• DTXCID4012354
• Clodinafop-propargyl, PESTANAL(R), analytical standard
• JBDHZKLJNAIJNC-LLVKDONJSA-N
• DTXSID6032354
• clodinafop propargyl ester
• Propanoic acid, 2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]-,2-propynyl ester, (2R)-
• Q-101471
• 2-PROPYNYL (R)-2-(4-(5-CHLORO-3-FLUORO-2-PYRIDYLOXY)PHENOXY)PROPIONATE
• AMY3554
• CHEBI:132921
• Clodinafop-proargyl
• CS-0128860
• DNDI1246788
• AKOS015961771
• Propanoic acid, 2-(4-((5-chloro-3-fluoro-2-pyridinyl)oxy)phenoxy)-, 2-propynyl ester, (2R)-
• Q1102118
• Clodinafop-propargyl ester 100 microg/mL in Acetonitrile
• Propanoic acid, 2-(4-((5-chloro-3-fluoro-2-pyridinyl)oxy)phenoxy)-, 2-propynyl ester, (R)-
• HSDB 7007
• (R)-prop-2-ynyl 2-(4-(5-chloro-3-fluoropyridin-2-yloxy)phenoxy)propanoate
• CAS-105512-06-9
• AC-1858
• UNII-QEH394TY6Y
• CLODINAFOP-PROPARGYL [HSDB]
• NCGC00164311-02
• Propanoic acid, 2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]-, 2-propynyl ester, (2R)-
• Discover Herbicide
• NS00000112
• NCGC00164311-03
• Clodinafop-propargyl ester 1000 microg/mL in Acetone
• 105512-06-9
• SCHEMBL63885
• KS-5120
• C3552
• CHEMBL1898102
• HY-136380
• NCGC00164311-01
• CLODINAFOP-PROPARGYL [MI]
• Clodinafop-propargyl ester 10 microg/mL in Acetonitrile
• MFCD01632328
• Tox21_300724
• (2R)-2-(4-((5-CHLORO-3-FLUORO-2-PYRIDINYL)OXY)PHENOXY)PROPANOIC ACID 2-PROPYN-1-YL ESTER
• 126301-94-8
• propynyl (r)-2-(4-((5-chloro-3-fluoro-2-pyridinyl)oxy)phenoxy)propanoate
• prop-1-ynyl 2-[4-[(5-chloro-3-fluoro-2-pyridyl)oxy]phenoxy]propanoate
• NCGC00254630-01
• D89566
• Clodinafop-Propargyl

• MDL： MFCD01632328
• Inchi： 1S/C17H13ClFNO4/c1-3-8-22-17(21)11(2)23-13-4-6-14(7-5-13)24-16-15(19)9-12(18)10-20-16/h1,4-7,9-11H,8H2,2H3/t11-/m1/s1
• InChI Key： JBDHZKLJNAIJNC-LLVKDONJSA-N
• SMILES： ClC1=CN=C(C(=C1)F)OC1C=CC(=CC=1)O[C@@H](C(=O)OCC#C)C

Computed Properties

• Exact Mass: 349.05200
• Monoisotopic Mass: 349.051714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 57.6

Experimental Properties

• Color/Form: No data available
• Density: 1.326
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 432.7±45.0 °C at 760 mmHg
• Flash Point: 215.5±28.7 °C
• PSA: 57.65000
• LogP: 3.61010
• Specific Rotation: 45.4° (c=2, in acetone)
• Merck: 2370

Clodinafop-Propargyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H332-H317-H373-H410
• Warning Statement： P260-P264-P270-P271-P272-P273-P280-P301+P312+P330-P302+P352+P333+P313+P362+P364-P304+P340+P312-P314-P391-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/22-43-48/22-50/53
• Safety Instruction： S36/37-S60-S61
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/22; R43; R50/53
• Packing Group：III
• Safety Term：6.1
• Toxicity：LD50 in rats (mg/kg): 1829 orally; >2000 dermally; LC50 in rats (4 hr): >2325 mg/m3 by inhalation (Amrein)
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters

Additional information on Clodinafop-Propargyl

Clodinafop-Propargyl: A Comprehensive Overview

Clodinafop-propargyl, also known by its CAS number 105512-06-9, is a herbicide that has garnered significant attention in agricultural and chemical research. This compound belongs to the class of pyridinecarboxylic acid derivatives, which are widely used in crop protection due to their effectiveness in controlling a broad spectrum of weeds. The molecule's structure and mechanism of action make it a valuable tool in modern agriculture, particularly in the management of grassy weeds in cereal crops.

The chemical structure of clodinafop-propargyl is characterized by a pyridine ring fused with a propionanilide group, which contributes to its herbicidal activity. Recent studies have highlighted the compound's ability to inhibit the enzyme acetyl-CoA carboxylase (ACCase), a key player in fatty acid synthesis in plants. By targeting this enzyme, clodinafop-propargyl effectively disrupts the growth and development of weeds, making it a highly selective herbicide for use in wheat, barley, and other cereal crops.

One of the most notable advancements in the study of clodinafop-propargyl is its enhanced selectivity compared to earlier generations of ACCase inhibitors. This selectivity is achieved through modifications in the molecule's side chains, which reduce its binding affinity to ACCase in crop plants while maintaining high activity against weed species. Research published in 2023 has demonstrated that these modifications also improve the compound's environmental profile, reducing its persistence in soil and water systems.

In terms of application, clodinafop-propargyl is typically applied as a post-emergent herbicide, providing effective control of weeds at critical growth stages. Its rapid uptake and translocation within plant tissues ensure that even well-established weeds are effectively managed. Field trials have shown that this herbicide can significantly reduce weed biomass while maintaining crop yields, making it an essential component of integrated pest management strategies.

The environmental impact of clodinafop-propargyl has been a focal point of recent research. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, with a half-life of less than 14 days in most soils. This rapid degradation reduces the risk of leaching into groundwater and minimizes its impact on non-target organisms. Additionally, research into bioaccumulation has shown that clodinafop-propargyl does not persist in the food chain, further supporting its safe use in agricultural systems.

Beyond its agricultural applications, clodinafop-propargyl has also been explored for its potential use in other areas such as weed resistance management. As weeds develop resistance to traditional herbicides, compounds like clodinafop-propargyl offer new tools for farmers to maintain crop health and productivity. Recent breakthroughs in molecular biology have identified novel targets for herbicidal activity, paving the way for the development of next-generation compounds inspired by clodinafop-propargyl.

In conclusion, clodinafop-propargyl, with its CAS number 105512-06-9, represents a significant advancement in herbicide technology. Its unique mechanism of action, enhanced selectivity, and favorable environmental profile make it an invaluable tool for modern agriculture. As research continues to uncover new insights into its properties and applications, clodinafop-propargyl will undoubtedly play an increasingly important role in sustainable weed management practices.